N-(4-fluorophenyl)-2-(1H-tetrazol-1-yl)acetamide
Overview
Description
N-(4-fluorophenyl)-2-(1H-tetrazol-1-yl)acetamide, also known as TPFA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TPFA is a tetrazole-based compound that has been synthesized by several methods and has been used in numerous studies to investigate its mechanism of action, biochemical and physiological effects, and potential future directions.
Mechanism of Action
The mechanism of action of N-(4-fluorophenyl)-2-(1H-tetrazol-1-yl)acetamide is not fully understood, but it has been suggested that N-(4-fluorophenyl)-2-(1H-tetrazol-1-yl)acetamide may act as an allosteric modulator of GABA receptors. N-(4-fluorophenyl)-2-(1H-tetrazol-1-yl)acetamide has also been shown to inhibit the activity of carbonic anhydrase IX, which may contribute to its potential anti-cancer properties.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-2-(1H-tetrazol-1-yl)acetamide has been shown to have various biochemical and physiological effects. In one study, N-(4-fluorophenyl)-2-(1H-tetrazol-1-yl)acetamide was shown to increase the expression of the GABA synthesizing enzyme, glutamic acid decarboxylase, in the hippocampus of mice. N-(4-fluorophenyl)-2-(1H-tetrazol-1-yl)acetamide has also been shown to decrease the expression of the enzyme carbonic anhydrase IX in cancer cells, which may contribute to its potential anti-cancer properties.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-fluorophenyl)-2-(1H-tetrazol-1-yl)acetamide in lab experiments is its relatively simple synthesis method. N-(4-fluorophenyl)-2-(1H-tetrazol-1-yl)acetamide has also been shown to have low toxicity in vitro and in vivo. However, one limitation of using N-(4-fluorophenyl)-2-(1H-tetrazol-1-yl)acetamide is that its mechanism of action is not fully understood, which may limit its potential applications.
Future Directions
There are numerous potential future directions for N-(4-fluorophenyl)-2-(1H-tetrazol-1-yl)acetamide research. One potential direction is to investigate the potential of N-(4-fluorophenyl)-2-(1H-tetrazol-1-yl)acetamide as a therapeutic agent for anxiety and depression. Another potential direction is to investigate the potential of N-(4-fluorophenyl)-2-(1H-tetrazol-1-yl)acetamide as a selective inhibitor of carbonic anhydrase IX in cancer cells. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-fluorophenyl)-2-(1H-tetrazol-1-yl)acetamide and its potential applications in various fields.
Scientific Research Applications
N-(4-fluorophenyl)-2-(1H-tetrazol-1-yl)acetamide has been used in various scientific studies to investigate its potential applications. One study investigated the potential of N-(4-fluorophenyl)-2-(1H-tetrazol-1-yl)acetamide as a fluorescent probe for detecting nitric oxide in biological samples. Another study investigated the potential of N-(4-fluorophenyl)-2-(1H-tetrazol-1-yl)acetamide as a selective inhibitor of the enzyme carbonic anhydrase IX, which is overexpressed in many cancer cells. N-(4-fluorophenyl)-2-(1H-tetrazol-1-yl)acetamide has also been used as a tool to investigate the role of the GABAergic system in the regulation of anxiety and depression.
properties
IUPAC Name |
N-(4-fluorophenyl)-2-(tetrazol-1-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8FN5O/c10-7-1-3-8(4-2-7)12-9(16)5-15-6-11-13-14-15/h1-4,6H,5H2,(H,12,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VOWWRFWHUAIBBA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)CN2C=NN=N2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8FN5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1H-1,2,3,4-Tetrazole-1-acetamide, N-(4-fluorophenyl)- | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-{[(4-fluorophenyl)amino]carbonyl}phenyl)-1-methyl-1H-indole-2-carboxamide](/img/structure/B4329935.png)
![N-{4-[1-(4-fluorobenzyl)-3'-methyl-2,4',6'-trioxo-1,2,2',3',3a',4',6',6a'-octahydro-5'H-spiro[indole-3,1'-pyrrolo[3,4-c]pyrrol]-5'-yl]phenyl}acetamide](/img/structure/B4329948.png)
![3-[(4-fluorobenzyl)thio]-5,5,7-trimethyl-5,6-dihydro-2H-1,2,4-triazepine](/img/structure/B4329950.png)
![ethyl 6-{[(3-fluorobenzoyl)(pyridin-3-ylmethyl)amino]methyl}-4-(3-fluorophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate](/img/structure/B4329960.png)
![ethyl 4-(1,3-benzodioxol-5-yl)-6-({[(4-chlorophenyl)acetyl][2-(3,4-dimethoxyphenyl)ethyl]amino}methyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate](/img/structure/B4329976.png)
![5-{[4-(allyloxy)-3-methoxybenzyl]oxy}-1,2,3-trimethoxybenzene](/img/structure/B4329982.png)
![5-bromo-3-[(5-nitro-2,3-dihydro-1H-indol-1-yl)carbonyl]-1H-indole](/img/structure/B4329987.png)
![N-[2-(4-chlorophenyl)ethyl]-1-(2-fluorobenzyl)-3-nitro-1H-pyrazole-5-carboxamide](/img/structure/B4329995.png)
